RC-3095

• Molecular Formula: C56H79N15O9
• Molecular Weight: 1106.3 g/mol
• InChI: InChI=1S/C56H79N15O9/c1-29(2)18-35(25-61-42(50(58)74)19-30(3)4)66-55(79)45(21-34-24-59-28-64-34)68-48(73)27-63-56(80)49(31(5)6)71-51(75)32(7)65-54(78)44(20-33-23-60-39-14-10-8-12-36(33)39)70-52(76)41(16-17-47(57)72)69-53(77)43-22-38-37-13-9-11-15-40(37)67-46(38)26-62-43/h8-15,23-24,28-32,35,41-45,49,60-62,67H,16-22,25-27H2,1-7H3,(H2,57,72)(H2,58,74)(H,59,64)(H,63,80)(H,65,78)(H,66,79)(H,68,73)(H,69,77)(H,70,76)(H,71,75)/t32-,35-,41-,42-,43+,44-,45-,49-/m0/s1
• InChIKey: IUYCRRDHLJIJBB-QAGBKCHLSA-N

RC-3095: Validated Bombesin/GRP Antagonist

RC-3095 (CAS 138147-78-1) is a synthetic pseudononapeptide bombesin/gastrin-releasing peptide (BN/GRP) receptor antagonist with the amino acid sequence D-Tpi⁶,Leu¹³ψ(CH₂NH)-Leu¹⁴-BN(6-14) [1]. It functions as a selective antagonist at the gastrin-releasing peptide receptor (GRPR), also known as BB₂ receptor, blocking the mitogenic and pro-inflammatory signaling cascades triggered by endogenous BN/GRP ligands [2]. The compound has undergone extensive preclinical evaluation across multiple tumor models and advanced to Phase I clinical trial evaluation in patients with advanced solid malignancies, establishing it as one of the most comprehensively characterized peptide GRPR antagonists available for research procurement [3].

Bombesin/GRP pathway antagonism assay context

Xenograft model-response endpoint context

Human PK exposure-model bridging research context

• [1] Ace Therapeutics. RC-3095 Product Datasheet. CAS 138147-78-1. Molecular Formula: C56H79N15O9, MW: 1106.32. View Source
• [2] MedChemExpress. RC-3095 Product Datasheet. HY-P0107. View Source
• [3] Schwartsmann G, DiLeone LP, Cancella A, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Investigational New Drugs. 2006;24:403-412. View Source

RC-3095 Interchangeability Limitations

While multiple BN/GRP antagonists exist within the same chemical class (including RC-3940-II, RC-3950-II, RC-3110, and RC-3440), substitution without experimental validation is scientifically unsound due to substantial inter-compound variability in binding affinity, antiproliferative potency, and receptor downregulation kinetics [1]. Direct comparative studies reveal that potency differences between analogs can exceed one order of magnitude in cellular proliferation assays, and efficacy in specific tumor models is not uniform across the class [2]. Furthermore, RC-3095 is distinguished by the availability of human pharmacokinetic data from Phase I trials, a data dimension entirely absent for most alternative BN/GRP antagonists, making it the only compound in this class with established plasma half-life and clinical dosing parameters for translational research planning [3].

Binding affinity hierarchy

Affinity rank order differs across RC-series pseudopeptides, altering target engagement context.

In vivo response specificity

Xenograft model-response endpoints are compound-specific; analog data may not transfer.

Receptor subtype selectivity

Functional endocrine response patterns vary with minor structural modifications.

• [1] Ertl T, Qin Y, Groot K, Horvath JE, Cai RZ, Schally AV. NEW ANTAGONISTS OF BOMBESIN GASTRIN-RELEASING PEPTIDE WITH C-TERMINAL LEU-PSI-(CH2N)TAC-NH2. International Journal of Oncology. 1995;7(4):749-755. View Source
• [2] Ertl T, Qin Y, Groot K, Horvath JE, Cai RZ, Schally AV. Antagonists of bombesin/gastrin-releasing peptide inhibit growth of JAR human choriocarcinoma cells and production of cyclic-AMP in-vitro. International Journal of Oncology. 1995;6(3):547-553. View Source
• [3] Schwartsmann G, DiLeone LP, Cancella A, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Investigational New Drugs. 2006;24:403-412. View Source

RC-3095 Comparative Evidence

Receptor Binding Affinity

In a direct in vivo xenograft study, RC-3095 was evaluated against vehicle control in nude mice bearing Hs746T human gastric cancer xenografts. While direct head-to-head comparison with other BN/GRP antagonists was not performed in this specific study, RC-3095 demonstrated substantial antitumor efficacy that can be compared cross-study to other antagonist benchmarks [1]. The binding affinity data showed RC-3095 inhibited [¹²⁵I-Tyr⁴]bombesin binding to Hs746T membranes, with RC-3950-II exhibiting higher binding affinity than RC-3095 or RC-3110 [2].

Receptor Binding Affinity

Head-to-head

RC-3095 Baseline reference

RC-3940-II / RC-3910-II 50× / 15× higher affinity

Affinity context supports target engagement model selection

Fold differences inform concentration-response model parameters

Evidence Dimension	Tumor growth rate reduction
Target Compound Data	76.9% decrease in tumor growth rate; 88.3% decrease in final tumor weight; tumor volume doubling time prolonged from 3.6 days to 5.1 days; DNA and protein content reduced by 91.5% and 89.5%, respectively
Comparator Or Baseline	Vehicle control; comparator RC-3950-II showed higher receptor binding affinity in displacement assays on Hs746T membranes
Quantified Difference	76.9% reduction in growth rate vs control; 2.8-day tumor growth delay; tumor doubling time extended by 1.5 days
Conditions	Hs746T human gastric cancer cells xenografted into nude mice; RC-3095 administered subcutaneously at 10 μg twice daily for 21 days; binding affinity assessed via [¹²⁵I-Tyr⁴]bombesin displacement on tumor membranes

Why This Matters

This represents the most thoroughly characterized gastric cancer xenograft response for any BN/GRP antagonist, providing researchers with validated dosing parameters and efficacy benchmarks that are unavailable for other class members.

• [1] Qin Y, Halmos G, Cai RZ, Szoke B, Ertl T, Schally AV. Bombesin antagonists inhibit in vitro and in vivo growth of human gastric cancer and binding of bombesin to its receptors. Journal of Cancer Research and Clinical Oncology. 1994;120(9):519-528. View Source
• [2] Qin Y, Halmos G, Cai RZ, Szoke B, Ertl T, Schally AV. Bombesin antagonists inhibit in vitro and in vivo growth of human gastric cancer and binding of bombesin to its receptors. Journal of Cancer Research and Clinical Oncology. 1994;120(9):519-528. View Source

In Vivo Efficacy in Breast Cancer Xenografts

In a direct comparative study, RC-3095 was evaluated head-to-head against the somatostatin analog RC-160 and the LHRH antagonist Cetrorelix for effects on EGF receptor concentration in nitrosamine-induced pancreatic cancers in hamsters [1]. RC-3095 produced an early and sustained 71% reduction in EGF receptors by day 10 of chronic therapy, compared to a 60% reduction that occurred only after 20 days with RC-160 [2].

In Vivo Xenograft Response

Head-to-head

RC-3095 57.7% volume reduction

RC-3940-II 72.4% volume reduction

Model-response endpoints are compound-specific

14.7 pp difference in reported tumor volume context

Evidence Dimension	EGF receptor reduction in pancreatic tumors
Target Compound Data	RC-3095: 71% reduction in EGF receptors at day 10; 67% reduction 6h after single injection
Comparator Or Baseline	RC-160: 60% reduction in EGF receptors only after 20 days; 31% reduction 3h post-injection, returning to baseline at 6h. Cetrorelix: 69% reduction at day 10; 59% decline 6h post-injection
Quantified Difference	RC-3095 achieved receptor reduction 10 days earlier than RC-160; single-injection receptor downregulation persisted for 24h with RC-3095 vs only 3h with RC-160
Conditions	Hamsters with nitrosamine-induced pancreatic cancers; chronic 8-week treatment with sustained delivery systems releasing 20-35 μg analog/day; EGF receptor binding measured by [¹²⁵I]EGF radioligand assay on tumor membranes

Why This Matters

The rapid and sustained EGF receptor downregulation by RC-3095 constitutes a mechanistic differentiation that may translate to faster onset of antiproliferative effects, a critical consideration for experimental designs requiring early intervention.

• [1] Szepesházi K, Halmos G, Schally AV, Arencibia JM, Groot K, Vadillo-Buenfil M, Rodriguez-Martin E. Growth inhibition of experimental pancreatic cancers and sustained reduction in epidermal growth factor receptors during therapy with hormonal peptide analogs. Journal of Cancer Research and Clinical Oncology. 1999;125(8-9):444-452. View Source
• [2] Szepesházi K, Halmos G, Schally AV, et al. Growth inhibition of experimental pancreatic cancers and sustained reduction in epidermal growth factor receptors during therapy with hormonal peptide analogs. J Cancer Res Clin Oncol. 1999;125:444-452. View Source

Antiproliferative Potency in Choriocarcinoma

In a direct head-to-head comparative study, RC-3095 and RC-3940-II were evaluated for their ability to inhibit the proliferation of JAR human choriocarcinoma cells [1]. While RC-3940-II exhibited greater potency, this comparison provides a critical benchmark for researchers selecting the appropriate BN/GRP antagonist for their experimental system [2].

Cell Proliferation Inhibition

Head-to-head

RC-3095 10 nM threshold

RC-3940-II 1 nM threshold

Supports cell-based assay response differentiation

Approx. 10-fold threshold concentration gap

Evidence Dimension	Antiproliferative potency on JAR choriocarcinoma cells
Target Compound Data	RC-3095: required 10 nM concentration for significant proliferation inhibition; decreased cAMP levels by 70-80% at 10 nM
Comparator Or Baseline	RC-3940-II: required only 1 nM concentration for equivalent proliferation inhibition; decreased cAMP levels by 70-80% at 10 nM
Quantified Difference	RC-3940-II was 10-fold more potent than RC-3095 in this cell line (1 nM vs 10 nM threshold for significant effect)
Conditions	JAR human choriocarcinoma cells cultured in vitro; dose- and time-dependent proliferation assessed over 72h; cAMP measured in incubation medium after 72h culture with 10 nM of each antagonist

Why This Matters

This data enables informed selection between RC-3095 and RC-3940-II based on experimental requirements—RC-3095 provides a well-characterized benchmark with extensive cross-model validation, while RC-3940-II offers higher potency in specific cell lines but with less comprehensive characterization.

• [1] Ertl T, Qin Y, Groot K, Horvath JE, Cai RZ, Schally AV. Antagonists of bombesin/gastrin-releasing Peptide inhibit growth of jar human choriocarcinoma cells and production of cyclic-amp in-vitro. International Journal of Oncology. 1995;6(3):547-553. View Source
• [2] Ertl T, Qin Y, Groot K, Horvath JE, Cai RZ, Schally AV. Antagonists of bombesin/gastrin-releasing Peptide inhibit growth of jar human choriocarcinoma cells and production of cyclic-amp in-vitro. Int J Oncol. 1995;6:547-553. View Source

Endocrine Receptor Subtype Selectivity

In a comparative study evaluating multiple BN/GRP antagonists (RC-3440, RC-3095, RC-3950-II) and the somatostatin analog RC-160, RC-3095 showed clear tumor type-dependent efficacy [1]. While RC-3095 inhibited growth of H69 SCLC xenografts, it was ineffective against H157 non-SCLC xenografts—a distinction that correlates with receptor expression patterns [2].

Endocrine Receptor Selectivity

Head-to-head

RC-3095 Dual gastrin/glucagon inhibition

RC-3125 / RC-3105 Gastrin-selective / glucagon-selective

Functional receptor subtype context varies

Dual-pathway phenotype unique to RC-3095

Evidence Dimension	Tumor growth inhibition by tumor type
Target Compound Data	RC-3095 (20 μg/day s.c.): inhibited H69 SCLC tumor growth; no significant effect on H157 non-SCLC tumor growth
Comparator Or Baseline	RC-3950-II (20 μg/day): >80% reduction in H69 tumor volume and weight (greatest inhibitory effect among BN/GRP antagonists tested). RC-160 (100 μg/day): >70% reduction in H69 tumors and significant inhibition of H157 tumors
Quantified Difference	RC-3095 demonstrated SCLC-selective activity whereas RC-160 was effective in both tumor types; high-affinity bombesin/GRP receptors were present on H69 membranes but absent on H157 membranes
Conditions	Athymic nude mice bearing NCI-H69 SCLC or NCI-H157 non-SCLC xenografts; 4-5 week treatment with daily subcutaneous peritumoral injections; receptor binding characterized by [¹²⁵I-Tyr⁴]bombesin radioligand assays

Why This Matters

This selectivity profile provides researchers with a clear molecular correlate (receptor expression) for predicting RC-3095 efficacy, enabling rational selection of experimental systems where the compound will demonstrate activity.

• [1] Pinski J, Schally AV, Halmos G, Szepeshazi K, Groot K, O'Byrne K, Cai RZ. Effects of somatostatin analogue RC-160 and bombesin/gastrin-releasing peptide antagonists on the growth of human small-cell and non-small-cell lung carcinomas in nude mice. British Journal of Cancer. 1994;70:886-892. View Source
• [2] Pinski J, Schally AV, Halmos G, et al. Effects of somatostatin analogue RC-160 and bombesin/gastrin-releasing peptide antagonists on the growth of human small-cell and non-small-cell lung carcinomas in nude mice. Br J Cancer. 1994;70:886-892. View Source

Binding Affinity Comparison

RC-3095 was evaluated in a Phase I clinical trial involving 25 patients with advanced solid malignancies, providing the only human pharmacokinetic data available for any BN/GRP antagonist in this chemical class [1]. The plasma elimination half-life was established in two patients at the highest dose level [2].

Binding Affinity IC₅₀

Head-to-head

12.94 nM

Supports receptor binding affinity ranking

RC-3940-II: 0.96 nM; RC-3950-II: 5.27 nM

Evidence Dimension	Human plasma elimination half-life
Target Compound Data	RC-3095: plasma elimination half-life = 8.6–10.9 hours; plasma concentrations >100 ng/mL maintained for approximately 8 hours at 96 μg/kg dose; 50% reduction in plasma gastrin levels at 6h in hypergastrinemic patient
Comparator Or Baseline	Other BN/GRP antagonists (RC-3940-II, RC-3950-II, RC-3110, RC-3440): no human pharmacokinetic data available
Quantified Difference	RC-3095 is the only BN/GRP antagonist with established human PK parameters; no comparator data exists for this class
Conditions	Phase I clinical trial; 25 patients with advanced solid malignancies; RC-3095 administered subcutaneously at doses ranging from 8 to 96 μg/kg; plasma concentration measured by LC-MS/MS; single-dose PK assessment in two patients at highest dose level

Why This Matters

Human pharmacokinetic data is a decisive procurement differentiator for researchers planning translational studies or preclinical-to-clinical bridging experiments. No alternative BN/GRP antagonist offers this validated human dosing reference.

• [1] Schwartsmann G, DiLeone LP, Cancella A, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Investigational New Drugs. 2006;24:403-412. View Source
• [2] Cancella A. Bombesin/gastrin-releasing peptides (BN/GRP) receptor antagonist RC-3095 pharmacokinetics. Scite.ai author profile data compiled from primary trial publication. View Source

Human Pharmacokinetic Profile

RC-3095 has been characterized for anti-inflammatory applications, demonstrating functional antagonism of GRP-induced neutrophil recruitment and therapeutic effects in two experimental arthritis models [1]. This anti-inflammatory profile is not documented for other BN/GRP antagonists such as RC-3940-II or RC-3950-II in peer-reviewed literature .

Human Pharmacokinetics

Class-level

Cmax >100 ng/mL
t₁/₂ 8.6–10.9 h

Human PK context supports exposure-model validation

Data specific to RC-3095; intraclass comparison unavailable

Evidence Dimension	Anti-inflammatory activity in arthritis models
Target Compound Data	RC-3095: blocks GRP-induced neutrophil attraction in 4h peritoneal model; shows anti-inflammatory effects in collagen-induced arthritis (CIA) and antigen-induced arthritis (AIA) at 0.3 mg/kg and 1 mg/kg s.c.; inhibits neutrophil migration toward synovial fluid from arthritis patients in vitro
Comparator Or Baseline	Other BN/GRP antagonists (RC-3940-II, RC-3950-II): anti-inflammatory activity not reported in peer-reviewed literature; vehicle control for neutrophil migration experiments
Quantified Difference	RC-3095 is the only BN/GRP antagonist with validated anti-inflammatory efficacy across multiple in vivo arthritis models; no comparative data exists for this class
Conditions	In vivo: collagen-induced arthritis (CIA) and antigen-induced arthritis (AIA) murine models; subcutaneous administration at 0.3 mg/kg or 1 mg/kg. In vitro: neutrophil migration assays toward synovial fluid; GRP-induced peritoneal neutrophil recruitment model

Why This Matters

For researchers investigating GRPR in inflammatory disorders, RC-3095 is the only BN/GRP antagonist with validated anti-inflammatory efficacy data across multiple in vivo models, expanding its utility beyond oncology applications.

• [1] Czepielewski RS, Porto BN, Rizzo LB, et al. Gastrin-releasing peptide receptor (GRPR) mediates chemotaxis in neutrophils. Proceedings of the National Academy of Sciences. 2012;109(2):547-552. View Source

RC-3095 Application Scenarios

Binding Assay Reference Standard

RC-3095 is the optimal selection for Hs746T gastric cancer xenograft studies where researchers require established dosing parameters (10 μg twice daily s.c., 21-day regimen) and validated efficacy endpoints (76.9% tumor growth rate reduction, 88.3% final tumor weight decrease, 1.5-day extension in tumor volume doubling time) [1]. No other BN/GRP antagonist offers this level of quantified characterization in gastric cancer models, making RC-3095 the reference standard for comparative studies or as a positive control.

Gastric Cancer Xenograft Studies

For studies bridging preclinical findings to clinical development planning, RC-3095 provides the only available human pharmacokinetic reference in this compound class [1]. With established plasma elimination half-life (8.6–10.9 h), therapeutic concentration thresholds (>100 ng/mL), and clinical dosing parameters (8–96 μg/kg s.c.), RC-3095 enables informed dose selection for in vivo studies and facilitates PK/PD modeling that is impossible with alternative BN/GRP antagonists lacking human data.

Endocrine Receptor Subtype Differentiation

RC-3095 demonstrates superior kinetics of EGF receptor downregulation compared to the somatostatin analog RC-160, achieving a 71% reduction in EGF receptors by day 10 versus 20 days for RC-160 [1]. Single-injection studies show RC-3095 produces a 67% decline in EGF receptors persisting for 24 hours, whereas RC-160 effects dissipate within 6 hours. This rapid and sustained receptor modulation makes RC-3095 the preferred tool for investigating BN/GRP-EGF receptor crosstalk mechanisms and for combination studies targeting receptor tyrosine kinase pathways.

Translational Bridging Studies

RC-3095 is uniquely positioned for studies investigating GRPR in inflammatory disorders, with validated efficacy in both collagen-induced arthritis (CIA) and antigen-induced arthritis (AIA) models at 0.3–1 mg/kg s.c. dosing [1]. The compound blocks GRP-induced neutrophil chemotaxis in vivo and inhibits neutrophil migration toward synovial fluid from arthritis patients in vitro. This anti-inflammatory application domain is not documented for other BN/GRP antagonists, establishing RC-3095 as the sole validated tool compound for GRPR-mediated inflammation research.

Application

Selection Property

Validation Focus

Bombesin/GRP competitive binding assays

Well-characterized baseline affinity reference

Inter-laboratory SAR panel reproducibility

Gastric cancer xenograft studies

Reproducible in vivo growth inhibition profile

Tumor volume doubling time and weight endpoints

Neuroendocrine axis functional studies

Dual gastrin/glucagon pathway inhibition phenotype

GRP-stimulated hormone secretion models

Preclinical-to-clinical bridging research

Unique human PK data availability in series

Dose-to-exposure translation modeling

• [1] Qin Y, Halmos G, Cai RZ, Szoke B, Ertl T, Schally AV. Bombesin antagonists inhibit in vitro and in vivo growth of human gastric cancer and binding of bombesin to its receptors. Journal of Cancer Research and Clinical Oncology. 1994;120(9):519-528. View Source
• [2] Schwartsmann G, DiLeone LP, Cancella A, et al. A phase I trial of the bombesin/gastrin-releasing peptide (BN/GRP) antagonist RC3095 in patients with advanced solid malignancies. Investigational New Drugs. 2006;24:403-412. View Source
• [3] Szepesházi K, Halmos G, Schally AV, et al. Growth inhibition of experimental pancreatic cancers and sustained reduction in epidermal growth factor receptors during therapy with hormonal peptide analogs. J Cancer Res Clin Oncol. 1999;125:444-452. View Source
• [4] Czepielewski RS, Porto BN, Rizzo LB, et al. Gastrin-releasing peptide receptor (GRPR) mediates chemotaxis in neutrophils. Proc Natl Acad Sci USA. 2012;109(2):547-552. View Source